Cas no 2172391-09-0 (5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpentanoic acid)

• Product Name: 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpentanoic acid
• CAS No: 2172391-09-0
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5834661
• PubChem ID: 165514770
• Update Time: 2025-06-28

5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpentanoic acid
• EN300-1507935
• 5-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-methylpentanoic acid
• 2172391-09-0

• Inchi： 1S/C27H34N2O5/c1-18(26(31)32)9-8-16-28-25(30)15-7-10-19(2)29-27(33)34-17-24-22-13-5-3-11-20(22)21-12-4-6-14-23(21)24/h3-6,11-14,18-19,24H,7-10,15-17H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： OBGGDMYYYZWSBQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCCC(NCCCC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpentanoic acid

Introduction to 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpentanoic Acid (CAS No. 2172391-09-0)

5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpentanoic acid, identified by its CAS number 2172391-09-0, is a specialized compound with significant implications in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense interest among scientists and researchers.

The molecular structure of this compound features a complex arrangement of functional groups, including an amino group, a methoxycarbonyl group, and a fluorenyl moiety. These structural elements contribute to its unique chemical properties and potential biological functions. The presence of the fluorenyl group, in particular, has been associated with enhanced stability and bioavailability, which are critical factors in drug design.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the properties of fluorene-based compounds. The fluorenyl moiety is known for its ability to improve the solubility and metabolic stability of molecules, making it an attractive component in drug candidates. Additionally, the methoxycarbonyl group introduces a site for further chemical modification, allowing for the creation of derivatives with tailored biological activities.

One of the most compelling aspects of 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpentanoic acid is its potential as a building block for more complex pharmacological entities. Researchers have been exploring its utility in synthesizing peptidomimetics and other bioactive molecules that mimic the structure and function of natural peptides. These peptidomimetics are particularly valuable in drug discovery because they can often bypass the limitations associated with traditional peptide-based therapies, such as poor oral bioavailability and susceptibility to enzymatic degradation.

The hexanamido and 2-methylpentanoic acid portions of the molecule contribute to its overall physicochemical properties, influencing factors such as solubility, lipophilicity, and interactions with biological targets. These characteristics are essential for determining how effectively the compound can be absorbed, distributed, metabolized, and excreted (ADME) within an organism. Optimizing these properties is crucial for developing a drug candidate that can achieve the desired therapeutic effect while minimizing side effects.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their enhanced binding affinity and resistance to metabolic degradation. The incorporation of fluorine atoms into drug molecules has been shown to improve their pharmacokinetic profiles significantly. In the case of 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpentanoic acid, the fluorenyl group serves as a key fluorinated moiety that may contribute to these beneficial effects.

Moreover, the compound's structure suggests potential applications in targeted therapy. By modifying specific functional groups within its framework, researchers can design derivatives that selectively interact with particular biological targets. This targeted approach is particularly relevant in oncology, where precision medicine aims to develop therapies that specifically target cancer cells while sparing healthy tissues.

The synthesis of 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpentanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS) and flow chemistry, have been employed to streamline the process and improve efficiency. These methods are particularly useful for constructing complex molecules like this one, which feature multiple functional groups that must be integrated seamlessly.

In conclusion, 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpentanoic acid (CAS No. 2172391-09-0) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and functional groups make it a versatile tool for drug discovery and development. By leveraging its properties, researchers can create novel therapeutic agents with improved efficacy and reduced side effects. As scientific understanding continues to evolve, this compound is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.